Cas no 1806315-47-8 (4-Difluoromethoxy-2-fluoro-6-formylpyridine)

• Product Name: 4-Difluoromethoxy-2-fluoro-6-formylpyridine
• CAS No: 1806315-47-8
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD28789485
• CID: 4707365
• Update Time: 2025-05-24

4-Difluoromethoxy-2-fluoro-6-formylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-2-fluoro-6-formylpyridine

• MDL： MFCD28789485
• Inchi： 1S/C7H4F3NO2/c8-6-2-5(13-7(9)10)1-4(3-12)11-6/h1-3,7H
• InChI Key： KGKSRIIWFJTIKA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C=O)=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 39.2

Additional information on 4-Difluoromethoxy-2-fluoro-6-formylpyridine

Introduction to 4-Difluoromethoxy-2-fluoro-6-formylpyridine (CAS No. 1806315-47-8)

4-Difluoromethoxy-2-fluoro-6-formylpyridine (CAS No. 1806315-47-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group, a fluoro substituent, and a formyl group attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The difluoromethoxy group is known for its ability to modulate the lipophilicity and metabolic stability of molecules, making it an attractive moiety in the design of drug candidates. The presence of this group can enhance the bioavailability and pharmacokinetic properties of compounds, which is crucial for their therapeutic efficacy. Additionally, the fluoro substituent on the pyridine ring can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets.

The formyl group, located at the 6-position of the pyridine ring, imparts electrophilic reactivity to the molecule. This reactivity can be harnessed in various synthetic transformations, such as reductive amination or condensation reactions, which are essential steps in the synthesis of more complex molecules. The formyl group also plays a role in enhancing the solubility and stability of the compound in different solvents, which is beneficial for both laboratory-scale synthesis and industrial production.

Recent studies have explored the potential of 4-Difluoromethoxy-2-fluoro-6-formylpyridine as a building block in the development of novel therapeutics. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives were found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), without causing significant side effects. This finding suggests that 4-Difluoromethoxy-2-fluoro-6-formylpyridine could serve as a lead compound for the development of safer and more effective anti-inflammatory drugs.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the use of 4-Difluoromethoxy-2-fluoro-6-formylpyridine as a scaffold for designing antiviral agents. The researchers synthesized a series of derivatives with varying substituents on the pyridine ring and evaluated their antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that certain derivatives exhibited high antiviral potency with low cytotoxicity, indicating their potential as broad-spectrum antiviral agents.

The structural versatility of 4-Difluoromethoxy-2-fluoro-6-formylpyridine also makes it an ideal candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds against specific biological targets to identify hits with desired activities. By incorporating 4-Difluoromethoxy-2-fluoro-6-formylpyridine into HTS libraries, researchers can efficiently screen for compounds with novel biological activities and optimize them for therapeutic applications.

In addition to its potential in drug discovery, 4-Difluoromethoxy-2-fluoro-6-formylpyridine has been studied for its utility in chemical biology research. For example, it has been used as a probe to investigate protein-protein interactions and enzyme mechanisms. The formyl group can be selectively modified to introduce biotin or fluorescent tags, allowing for detailed studies of protein dynamics and cellular processes using techniques such as pull-down assays and fluorescence microscopy.

The synthesis of 4-Difluoromethoxy-2-fluoro-6-formylpyridine typically involves multi-step reactions starting from commercially available precursors. One common approach is to first introduce the difluoromethoxy group onto a substituted pyridine ring using difluoromethylating reagents such as diethylaminosulfur trifluoride (DAST). Subsequent steps may include fluorination reactions to introduce the fluoro substituent and formylation reactions to add the formyl group. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating the production of large quantities of this compound for research purposes.

In conclusion, 4-Difluoromethoxy-2-fluoro-6-formylpyridine (CAS No. 1806315-47-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics with improved pharmacological properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and chemical biology.